Cas no 24268-10-8 (1-Propene,1-(ethenyloxy)-, (E)- (9CI))

• Product Name: 1-Propene,1-(ethenyloxy)-, (E)- (9CI)
• CAS No: 24268-10-8
• MF: C₅H₈O
• MW: 84.1164216995239
• CID: 275735
• PubChem ID: 5463053
• Update Time: 2025-04-19

1-Propene,1-(ethenyloxy)-, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Propene,1-(ethenyloxy)-, (E)- (9CI)
• (E)-1-ethenoxyprop-1-ene
• 24268-10-8
• (E)-1-Vinyloxy-propene
• (e)-propenyl vinyl ether
• (E)-1-Propenylvinylether
• (E) 1-Propenylvinylether

• Inchi： 1S/C5H8O/c1-3-5-6-4-2/h3-5H,2H2,1H3/b5-3+
• InChI Key： YKLWPGCWVBBCTO-HWKANZROSA-N
• SMILES： O(C=C)/C=C/C

Computed Properties

• Exact Mass: 84.05754
• Monoisotopic Mass: 84.057515
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 55
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2
• XLogP3: 1.5

Experimental Properties

• Density: 0.792
• Boiling Point: 64.7°Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.417
• PSA: 9.23